Cas no 5429-62-9 (ethyl (1H-benzimidazol-2-ylthio)acetate)
5429-62-9 structure
Product Name:ethyl (1H-benzimidazol-2-ylthio)acetate
CAS No:5429-62-9
MF:C11H12N2O2S
MW:236.290181159973
MDL:MFCD00121550
CID:940533
PubChem ID:21564
Update Time:2025-04-19
ethyl (1H-benzimidazol-2-ylthio)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (1H-benzimidazol-2-ylsulfanyl)acetate
- ethyl 2-(1H-benzimidazol-2-ylsulfanyl)acetate
- (2-benzimidazolylthio)ethyl acetate
- 2-(Carboethoxymethylmercapto)benzimidazole
- 2-Benzimidazolylthioacetic acid ethyl ester
- AC1L2ILM
- ACETIC ACID, 2-BENZIMIDAZOLYLTHIO-, ETHYL ESTER
- BRN 0203676
- ethyl (1H-benzimidazol-2-yl-thio)acetate
- ethyl 2-(1H-benzo[d]imidazol-2-ylthio)acetate
- ethyl 2-(benzimidazolthio)acetate
- ethyl 2-benzimidazol-2-ylthioacetate
- Maybridge1_003523
- EU-0084355
- 2-[(Carboethoxymethyl)mercapto]benzimidazole
- U6FUL7Q999
- SR-01000399375-1
- SCHEMBL944312
- 5429-62-9
- (1H-Benzoimidazol-2-ylsulfanyl)acetic acid ethyl ester
- ethyl 2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetate
- STK346869
- Ethyl 2-((1H-benzo[d]imidazol-2-yl)thio)acetate
- (1H-benzoimidazol-2-ylsulfanyl) acetic acid ethyl ester
- G22975
- Acetic acid, 2-(1H-1,3-benzimidazol-2-ylthio)-, ethyl ester
- CS-0222430
- Z54065866
- EN300-111102
- HMS588K20
- Ethyl 2-(1H-benzimidazol-2-ylthio)acetate
- CCG-103882
- AKOS000313813
- Acetic acid, (1H-benzimidazol-2-ylthio)-, ethyl ester
- ChemDiv1_000592
- NSC 14189
- ETHYL (1H-BENZIMIDAZOL-2-YLTHIO)ACETATE
- SR-01000399375
- DTXSID00202648
- 5-23-11-00273 (Beilstein Handbook Reference)
- (1H-Benzoimidazol-2-ylsulfanyl)-acetic acid ethyl ester
- MFCD00121550
- Ethyl2-((1H-benzo[d]imidazol-2-yl)thio)acetate
- NSC-14189
- NSC14189
- BBL037999
- Ethyl=(1H-benzimidazol-2-ylthio)acetate
- ethyl (1H-benzimidazol-2-ylthio)acetate
-
- MDL： MFCD00121550
- Inchi： 1S/C11H12N2O2S/c1-2-15-10(14)7-16-11-12-8-5-3-4-6-9(8)13-11/h3-6H,2,7H2,1H3,(H,12,13)
- InChI Key： TZMSMSYMMHOSOE-UHFFFAOYSA-N
- SMILES： S(CC(=O)OCC)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 236.06206
- Monoisotopic Mass: 236.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 54.98
- LogP: 2.21810
ethyl (1H-benzimidazol-2-ylthio)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E903885-25mg |
ethyl (1H-benzimidazol-2-ylthio)acetate |
5429-62-9 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903885-50mg |
ethyl (1H-benzimidazol-2-ylthio)acetate |
5429-62-9 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E903885-250mg |
ethyl (1H-benzimidazol-2-ylthio)acetate |
5429-62-9 | 250mg |
$ 275.00 | 2022-06-05 | ||
| abcr | AB500354-250 mg |
Ethyl (1H-benzimidazol-2-ylthio)acetate |
5429-62-9 | 250MG |
€176.40 | 2022-03-23 | ||
| abcr | AB500354-500 mg |
Ethyl (1H-benzimidazol-2-ylthio)acetate |
5429-62-9 | 500MG |
€209.50 | 2022-03-23 | ||
| abcr | AB500354-1 g |
Ethyl (1H-benzimidazol-2-ylthio)acetate |
5429-62-9 | 1g |
€231.60 | 2022-03-23 | ||
| abcr | AB500354-5 g |
Ethyl (1H-benzimidazol-2-ylthio)acetate |
5429-62-9 | 5g |
€519.80 | 2022-03-23 | ||
| A2B Chem LLC | AG45306-50mg |
Ethyl 2-(1h-1,3-benzodiazol-2-ylsulfanyl)acetate |
5429-62-9 | 95% | 50mg |
$100.00 | 2023-12-30 | |
| A2B Chem LLC | AG45306-100mg |
Ethyl 2-(1h-1,3-benzodiazol-2-ylsulfanyl)acetate |
5429-62-9 | 97% | 100mg |
$38.00 | 2024-04-19 | |
| A2B Chem LLC | AG45306-250mg |
Ethyl 2-(1h-1,3-benzodiazol-2-ylsulfanyl)acetate |
5429-62-9 | 97% | 250mg |
$64.00 | 2024-04-19 |
ethyl (1H-benzimidazol-2-ylthio)acetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5429-62-9)ethyl (1H-benzimidazol-2-ylthio)acetate
Order Number:A1163051
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:16
Price ($):194.0
Email:sales@amadischem.com
ethyl (1H-benzimidazol-2-ylthio)acetate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5429-62-9)ethyl (1H-benzimidazol-2-ylthio)acetate
Purity:99%
Quantity:1g
Price ($):194.0